Cas no 1484880-44-5 ((1-(Pyrimidin-4-yl)azetidin-3-yl)methanol)

• Product Name: (1-(Pyrimidin-4-yl)azetidin-3-yl)methanol
• CAS No: 1484880-44-5
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5044356
• Update Time: 2025-07-29

(1-(Pyrimidin-4-yl)azetidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(pyrimidin-4-yl)azetidin-3-yl)methanol
• (1-pyrimidin-4-ylazetidin-3-yl)methanol
• (1-(Pyrimidin-4-yl)azetidin-3-yl)methanol

• Inchi： 1S/C8H11N3O/c12-5-7-3-11(4-7)8-1-2-9-6-10-8/h1-2,6-7,12H,3-5H2
• InChI Key： URSKWIYGXTWVFU-UHFFFAOYSA-N
• SMILES： OCC1CN(C2C=CN=CN=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 0
• Topological Polar Surface Area: 49.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (1-(Pyrimidin-4-yl)azetidin-3-yl)methanol

Introduction to (1-(Pyrimidin-4-yl)azetidin-3-yl)methanol (CAS No. 1484880-44-5)

(1-(Pyrimidin-4-yl)azetidin-3-yl)methanol (CAS No. 1484880-44-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azetidine and pyrimidine moieties, exhibits promising pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of (1-(Pyrimidin-4-yl)azetidin-3-yl)methanol consists of an azetidine ring attached to a pyrimidine moiety, with a methanol group at the 3-position of the azetidine ring. This structural arrangement confers specific physicochemical properties that are crucial for its biological activity. The compound's molecular formula is C₉H₁₂N₃O, and its molecular weight is approximately 176.20 g/mol.

Recent studies have highlighted the potential of (1-(Pyrimidin-4-yl)azetidin-3-yl)methanol in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that this compound can modulate specific receptors in the central nervous system, potentially offering new avenues for the treatment of conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its neurological applications, (1-(Pyrimidin-4-yl)azetidin-3-yl)methanol has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). These findings have sparked interest among researchers and pharmaceutical companies alike, leading to further exploration of its therapeutic potential.

The pharmacokinetic profile of (1-(Pyrimidin-4-yl)azetidin-3-yl)methanol has been extensively studied to understand its behavior in biological systems. Data from animal models indicate that the compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Moreover, its metabolic stability and low toxicity profile make it an attractive candidate for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of (1-(Pyrimidin-4-yl)azetidin-3-yl)methanol in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating a favorable safety profile and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further assess its potential as a novel therapeutic agent.

The synthesis of (1-(Pyrimidin-4-yl)azetidin-3-yl)methanol involves several well-established chemical reactions, including nucleophilic substitution and ring formation steps. The process typically starts with the preparation of an azetidine derivative, which is then coupled with a pyrimidine moiety using appropriate coupling reagents. The final step involves the introduction of the methanol group at the 3-position of the azetidine ring. The overall synthesis is efficient and scalable, making it suitable for large-scale production.

In conclusion, (1-(Pyrimidin-4-yl)azetidin-3-yl)methanol (CAS No. 1484880-44-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various conditions.